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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available
sources of Canrenone-d6, a crucial tool for researchers in pharmacology and drug
development. This document details the technical specifications of Canrenone-d6, outlines its
primary application in quantitative analysis, and provides a representative experimental
protocol for its use as an internal standard in Liquid Chromatography-Mass Spectrometry (LC-
MS) methods.

Introduction to Canrenone-d6

Canrenone-d6 is the deuterated form of Canrenone, the major active metabolite of the
potassium-sparing diuretic, spironolactone. Due to its structural similarity and distinct mass,
Canrenone-d6 is an ideal internal standard for the accurate quantification of Canrenone in
biological matrices. Its use minimizes variability arising from sample preparation and instrument
response, ensuring high precision and accuracy in bioanalytical studies.[1][2][3]

Commercial Sources and Specifications
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Several reputable suppliers offer Canrenone-d6 for research purposes. The table below
summarizes the key technical specifications available from these vendors. Researchers should
always refer to the lot-specific Certificate of Analysis (CoA) for precise data on purity and
isotopic enrichment.
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Note on Isotopic Enrichment: The isotopic enrichment of Canrenone-d6 is a critical parameter
for its use as an internal standard. This information is lot-specific and will be detailed in the
Certificate of Analysis provided by the supplier upon purchase.

Mechanism of Action: Aldosterone Antagonism

Canrenone exerts its pharmacological effects by acting as a competitive antagonist of the
mineralocorticoid receptor (MR). Aldosterone, a mineralocorticoid hormone, plays a key role in
regulating blood pressure and electrolyte balance. By binding to the MR, Canrenone blocks the
downstream signaling cascade initiated by aldosterone, leading to increased sodium and water

excretion and potassium retention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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